Cas no 1807224-83-4 (2-Chloro-5-methyl-3-nitrobenzyl chloride)

• Product Name: 2-Chloro-5-methyl-3-nitrobenzyl chloride
• CAS No: 1807224-83-4
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• CID: 5002315
• Update Time: 2025-08-05

2-Chloro-5-methyl-3-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methyl-3-nitrobenzyl chloride

• Inchi： 1S/C8H7Cl2NO2/c1-5-2-6(4-9)8(10)7(3-5)11(12)13/h2-3H,4H2,1H3
• InChI Key： HBJQUIKFEVUDNZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C)C=C1CCl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8

Additional information on 2-Chloro-5-methyl-3-nitrobenzyl chloride

Introduction to 2-Chloro-5-methyl-3-nitrobenzyl chloride (CAS No. 1807224-83-4)

2-Chloro-5-methyl-3-nitrobenzyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1807224-83-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, making it a valuable tool for chemists and researchers working on drug discovery and development.

The molecular structure of 2-Chloro-5-methyl-3-nitrobenzyl chloride consists of a benzene ring substituted with a chloro group at the 2-position, a methyl group at the 5-position, and a nitro group at the 3-position. The presence of these functional groups imparts unique reactivity, allowing for further functionalization through nucleophilic substitution reactions. This characteristic makes it particularly useful in constructing more complex molecules, such as pharmaceuticals and agrochemicals.

In recent years, there has been a growing interest in exploring the applications of 2-Chloro-5-methyl-3-nitrobenzyl chloride in medicinal chemistry. Its structural features make it an excellent candidate for synthesizing novel compounds with potential therapeutic effects. For instance, researchers have investigated its use in the development of kinase inhibitors, which are crucial in treating various types of cancer and inflammatory diseases. The chloro and nitro groups provide reactive sites that can be selectively modified to target specific biological pathways.

One of the most compelling aspects of 2-Chloro-5-methyl-3-nitrobenzyl chloride is its role in the synthesis of heterocyclic compounds. Heterocycles are widely recognized for their biological activity and are prevalent in many drugs on the market. By incorporating 2-Chloro-5-methyl-3-nitrobenzyl chloride into the core structure of these heterocycles, chemists can create molecules with enhanced stability and improved pharmacokinetic properties. This has led to several promising candidates being advanced into preclinical studies.

The agrochemical industry has also benefited from the use of 2-Chloro-5-methyl-3-nitrobenzyl chloride as an intermediate. Its derivatives have shown potential as herbicides, fungicides, and insecticides. The ability to modify its structure allows researchers to fine-tune its biological activity, making it an effective tool for developing next-generation crop protection agents. These advancements highlight the compound's versatility and its importance in addressing global agricultural challenges.

From a synthetic chemistry perspective, 2-Chloro-5-methyl-3-nitrobenzyl chloride offers several advantages due to its reactivity and stability. It can be easily incorporated into larger molecules through various coupling reactions, such as Suzuki-Miyaura coupling or Buchwald-Hartwig coupling. These reactions are widely used in pharmaceutical synthesis to construct complex carbon-carbon bonds, which are essential for many biologically active compounds.

The latest research in this field has demonstrated innovative applications of 2-Chloro-5-methyl-3-nitrobenzyl chloride in polymer chemistry. Researchers have explored its use as a monomer or crosslinking agent to create novel polymers with tailored properties. These polymers have potential applications in drug delivery systems, where controlled release mechanisms are critical for improving therapeutic efficacy.

Another area where 2-Chloro-5-methyl-3-nitrobenzyl chloride has shown promise is in materials science. Its ability to form stable intermediates has been leveraged in the development of advanced materials with unique electronic and optical properties. These materials could find applications in electronics, coatings, and even renewable energy technologies.

The environmental impact of using 2-Chloro-5-methyl-3-nitrobenzyl chloride as an intermediate has also been carefully evaluated. Modern synthetic methods aim to minimize waste and improve atom economy, ensuring that the compound is used efficiently throughout the synthesis process. Additionally, efforts are being made to develop greener alternatives that reduce reliance on traditional reagents while maintaining high yields and purity standards.

In conclusion, 2-Chloro-5-methyl-3-nitrobenzyl chloride (CAS No. 1807224-83-4) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, polymer chemistry, and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions to complex scientific challenges. As research continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry.